Cas no 2227713-41-7 (2-cyclopropyl-4-(2R)-oxiran-2-yl-1,3-thiazole)

• Product Name: 2-cyclopropyl-4-(2R)-oxiran-2-yl-1,3-thiazole
• CAS No: 2227713-41-7
• MF: C₈H₉NOS
• MW: 167.228160619736
• CID: 5894187
• PubChem ID: 165723519
• Update Time: 2025-06-11

2-cyclopropyl-4-(2R)-oxiran-2-yl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-4-(2R)-oxiran-2-yl-1,3-thiazole
• EN300-1728496
• 2227713-41-7
• 2-cyclopropyl-4-[(2R)-oxiran-2-yl]-1,3-thiazole

• Inchi： 1S/C8H9NOS/c1-2-5(1)8-9-6(4-11-8)7-3-10-7/h4-5,7H,1-3H2/t7-/m0/s1
• InChI Key： BJZBPFZZKXDVAJ-ZETCQYMHSA-N
• SMILES： S1C=C([C@@H]2CO2)N=C1C1CC1

Computed Properties

• Exact Mass: 167.04048508g/mol
• Monoisotopic Mass: 167.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.7Ų

Additional information on 2-cyclopropyl-4-(2R)-oxiran-2-yl-1,3-thiazole

Exploring the Unique Properties and Applications of 2-Cyclopropyl-4-(2R)-Oxiran-2-yl-1,3-Thiazole (CAS No. 2227713-41-7)

In the realm of organic chemistry and pharmaceutical research, 2-cyclopropyl-4-(2R)-oxiran-2-yl-1,3-thiazole (CAS No. 2227713-41-7) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its cyclopropyl and oxirane (epoxide) functional groups, offers a unique structural framework that is increasingly being explored for its potential in drug discovery and material science. Researchers are particularly intrigued by its stereochemistry, as the (2R)-oxiran-2-yl moiety introduces chirality, which can be critical for biological activity.

The thiazole ring, a core component of this compound, is a well-known pharmacophore found in numerous bioactive molecules. When combined with the cyclopropyl and oxirane groups, it creates a versatile scaffold that can interact with various biological targets. Recent studies have highlighted its potential in modulating enzyme activity and receptor binding, making it a candidate for therapeutic applications in areas such as inflammation and metabolic disorders.

One of the most searched questions in the field is: "What are the synthetic routes for 2-cyclopropyl-4-(2R)-oxiran-2-yl-1,3-thiazole?" The synthesis typically involves multi-step organic reactions, including cyclopropanation and epoxidation, to achieve the desired stereochemistry. Researchers are also investigating greener synthetic methods to align with the growing demand for sustainable chemistry practices.

Another hot topic is the stability and reactivity of this compound. The oxirane ring is known for its reactivity, which can be both an advantage and a challenge. Understanding its degradation pathways and storage conditions is crucial for its application in formulations. This aligns with the broader industry focus on improving drug stability and shelf life.

From an SEO perspective, terms like "2-cyclopropyl-4-(2R)-oxiran-2-yl-1,3-thiazole uses" and "CAS 2227713-41-7 supplier" are frequently searched, reflecting the commercial and research interest in this compound. Companies specializing in fine chemicals are increasingly listing this molecule in their catalogs, catering to the demand from academic and industrial labs.

In summary, 2-cyclopropyl-4-(2R)-oxiran-2-yl-1,3-thiazole represents a fascinating intersection of structural complexity and functional versatility. Its potential applications in drug development, coupled with the challenges of its synthesis and stability, make it a compelling subject for ongoing research. As the scientific community continues to explore its properties, this compound is poised to play a significant role in advancing both chemistry and pharmacology.